Cas no 1005576-81-7 (ethyl 2-(4-nitro-1H-pyrazol-1-yl)propanoate)

ethyl 2-(4-nitro-1H-pyrazol-1-yl)propanoate structure
1005576-81-7 structure
Product Name:ethyl 2-(4-nitro-1H-pyrazol-1-yl)propanoate
CAS No:1005576-81-7
MF:C8H11N3O4
MW:213.190641641617
MDL:MFCD04967316
CID:3056941
PubChem ID:17024614
Update Time:2025-04-21

ethyl 2-(4-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Nitro-pyrazol-1-yl)-propionic acid ethyl ester
    • AKOS B016170
    • AKOS PAO-0943
    • ART-CHEM-BB B016170
    • ethyl 2-(4-nitro-1H-pyrazol-1-yl)propanoate
    • ethyl 2-(4-nitropyrazol-1-yl)propanoate
    • AKOS015922381
    • SCHEMBL26078457
    • BBL038666
    • STK312389
    • AKOS000305878
    • ethyl2-(4-nitro-1H-pyrazol-1-yl)propanoate
    • CS-0298782
    • EN300-229019
    • 1005576-81-7
    • MDL: MFCD04967316
    • Inchi: 1S/C8H11N3O4/c1-3-15-8(12)6(2)10-5-7(4-9-10)11(13)14/h4-6H,3H2,1-2H3
    • InChI Key: ACEYKTXCOYTLGM-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C)N1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 213.07495584Da
  • Monoisotopic Mass: 213.07495584Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 328.4±22.0 °C at 760 mmHg
  • Flash Point: 152.4±22.3 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 2-(4-nitro-1H-pyrazol-1-yl)propanoate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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1005576-81-7
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£144.00 2022-03-01
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Enamine
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Enamine
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Enamine
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